N-(2-ethylphenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(3-methyl-4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C20H25NO2/c1-5-16-8-6-7-9-19(16)21-20(22)13-23-17-10-11-18(14(2)3)15(4)12-17/h6-12,14H,5,13H2,1-4H3,(H,21,22)
• InChI Key: IIPXPELJNLSYBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC2=CC(=C(C=C2)C(C)C)C
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

"N-(2-ethylphenyl)-2-(4-isopropyl-3-methylphenoxy)acetamide" is a synthetic compound with potential applications in various fields, including pharmacology. This compound has been the subject of various studies to understand its synthesis, structure, and properties.

Synthesis Analysis

The synthesis of related compounds involves reactions like acetylation, esterification, and ester interchange steps. For example, Sharma et al. (2018) detailed the synthesis of a similar compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, using ethyl 2-(2-isopropylphenoxy) acetic acid and 2-diaminobenzene in dry dichloromethane (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of these compounds is often analyzed using techniques like X-ray crystallography and NMR spectroscopy. The structural analysis by Sharma et al. (2018) showed that the compound crystallizes in the orthorhombic crystal system with specific unit cell parameters and exhibits intermolecular hydrogen bonds (Sharma et al., 2018).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including acetylation and chemoselective reactions. Magadum and Yadav (2018) explored chemoselective monoacetylation of 2-aminophenol to synthesize a related compound, N-(2-hydroxyphenyl)acetamide, using Novozym 435 as a catalyst (Magadum & Yadav, 2018).

Physical Properties Analysis

The physical properties like crystal structure, melting point, and solubility are key aspects studied. For instance, the crystal structure analysis by Sharma et al. (2018) provides insights into the physical form and stability of the compound (Sharma et al., 2018).

Chemical Properties Analysis

Chemical properties such as reactivity, stability under different conditions, and interaction with other chemical entities are crucial. Studies like that of Magadum and Yadav (2018) illustrate the reactivity of similar compounds in specific chemical reactions (Magadum & Yadav, 2018).